methyl(nitroso)[(pyridin-3-yl)methyl]amine

• IUPAC Name: N-methyl-N-(pyridin-3-ylmethyl)nitrous amide
• InChI: InChI=1S/C7H9N3O/c1-10(9-11)6-7-3-2-4-8-5-7/h2-5H,6H2,1H3
• InChI Key: SUJBVWAOPFJZAU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CC=C1)N=O
• Molecular Formula: C7H9N3O
• DSSTOX Substance ID: DTXSID00978250
• Molecular Weight: 151.17 g/mol
• CAS RN: 6267-76-1

Description

Methyl(nitroso)[(pyridin-3-yl)methyl]amine (MNA) is an organic compound that is composed of a nitroso group, a pyridin-3-yl group and a methyl group. It is a colorless, volatile liquid with a pungent odor. MNA has been studied extensively over the past several decades due to its unique properties and potential applications in various scientific fields. It is used as a reagent in organic synthesis and as a catalyst in biochemistry. It is also used in the synthesis of other compounds, such as nitrosoamines, nitrosamines, and nitro compounds.

Scientific Research Applications

Methyl(nitroso)[(pyridin-3-yl)methyl]amine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as a catalyst in biochemistry. It is also used in the synthesis of other compounds, such as nitrosoamines, nitrosamines, and nitro compounds. Additionally, methyl(nitroso)[(pyridin-3-yl)methyl]amine has been used in the study of enzyme kinetics, as a fluorescent probe for studying enzyme-catalyzed reactions, and as a tool for studying the structure and function of proteins.

Mechanism of Action

Methyl(nitroso)[(pyridin-3-yl)methyl]amine acts as a nitroso compound, which is a type of organic compound that is capable of donating a nitroso group to a substrate molecule. This donation results in the formation of a nitroso-substrate complex, which can then undergo further reactions. methyl(nitroso)[(pyridin-3-yl)methyl]amine can also act as a proton donor, which allows it to participate in acid-base reactions.
Biochemical and Physiological Effects
methyl(nitroso)[(pyridin-3-yl)methyl]amine has been studied extensively for its potential biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, and it has been shown to inhibit the growth of certain types of cancer cells. Additionally, methyl(nitroso)[(pyridin-3-yl)methyl]amine has been shown to have anti-tumor effects, and it has been shown to modulate the immune system.

Advantages and Limitations for Lab Experiments

Methyl(nitroso)[(pyridin-3-yl)methyl]amine has several advantages for lab experiments. It is relatively inexpensive, it is readily available, and it can be synthesized in a relatively simple manner. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. However, methyl(nitroso)[(pyridin-3-yl)methyl]amine has some limitations. It is volatile and has a pungent odor, making it unsuitable for use in some experiments. Additionally, it is a strong acid, making it potentially hazardous to handle.

Future Directions

Methyl(nitroso)[(pyridin-3-yl)methyl]amine has potential applications in a wide range of scientific fields. It has been studied extensively for its potential biochemical and physiological effects, and it has been found to have anti-tumor and anti-inflammatory properties. Additionally, it has potential applications in drug discovery and development, as it has been found to have inhibitory effects on certain types of cancer cells. In the future, methyl(nitroso)[(pyridin-3-yl)methyl]amine may be used as a therapeutic agent or as a tool for studying the structure and function of proteins. Additionally, it may be used to develop new synthetic methods or as a catalyst in biochemistry.

Synthesis Methods

Methyl(nitroso)[(pyridin-3-yl)methyl]amine can be synthesized by reacting pyridine with nitrous acid in the presence of a methylating agent. The reaction is carried out in aqueous solution at room temperature and the product is isolated by distillation. The yield of the reaction is usually good, with yields ranging from 70-90%.